Cas no 2229643-60-9 (1-bromo-2,2-dimethylhept-3-ene)

• Product Name: 1-bromo-2,2-dimethylhept-3-ene
• CAS No: 2229643-60-9
• MF: C₉H₁₇Br
• MW: 205.135282278061
• CID: 6599667
• PubChem ID: 165789707
• Update Time: 2025-11-04

1-bromo-2,2-dimethylhept-3-ene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2,2-dimethylhept-3-ene
• EN300-1926546
• 2229643-60-9

• Inchi： 1S/C9H17Br/c1-4-5-6-7-9(2,3)8-10/h6-7H,4-5,8H2,1-3H3/b7-6+
• InChI Key： ROQGEOAZRCATHH-VOTSOKGWSA-N
• SMILES： BrCC(C)(C)/C=C/CCC

Computed Properties

• Exact Mass: 204.05136g/mol
• Monoisotopic Mass: 204.05136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Additional information on 1-bromo-2,2-dimethylhept-3-ene

1-Bromo-2,2-Dimethylhept-3-ene: A Comprehensive Overview

1-Bromo-2,2-Dimethylhept-3-ene (CAS No. 2229643-60-9) is a versatile organic compound with significant applications in the field of chemistry and materials science. This compound, characterized by its bromine atom and a double bond in the heptene chain, has garnered attention due to its unique chemical properties and potential uses in various industries. Recent advancements in synthetic methodologies and its application in polymer chemistry have further solidified its importance in modern research.

The structure of 1-bromo-2,2-dimethylhept-3-ene is notable for its branching at the second carbon atom, which introduces steric hindrance and influences its reactivity. This steric effect plays a crucial role in determining the compound's behavior during various chemical reactions. For instance, the presence of two methyl groups at the second carbon enhances the stability of the molecule by providing additional electron-donating effects. This stability makes it an ideal precursor for synthesizing more complex molecules, particularly in the realm of organobromine compounds.

Recent studies have highlighted the role of 1-bromo-2,2-dimethylhept-3-ene in polymerization reactions. Researchers have demonstrated that this compound can serve as a monomer for producing high-performance polymers with tailored properties. The double bond in the heptene chain facilitates polymerization through mechanisms such as free radical polymerization and controlled radical polymerization (CRP). These polymers exhibit excellent thermal stability and mechanical strength, making them suitable for applications in automotive manufacturing, electronics, and aerospace industries.

In addition to its role in polymer chemistry, 1-bromo-2,2-dimethylhept-3-ene has found applications in organic synthesis as an intermediate. Its bromine atom acts as a leaving group, enabling substitution reactions that are pivotal in constructing complex organic molecules. For example, it can be used to synthesize α-bromo ketones or esters through nucleophilic substitution reactions. These derivatives are valuable intermediates in pharmaceutical chemistry and agrochemicals.

The synthesis of 1-bromo-2,2-dimethylhept-3-ene involves several methods, including halogenation of alkenes and alkyne metathesis. Recent advancements have focused on optimizing these methods to improve yield and selectivity. For instance, the use of palladium-catalyzed cross-coupling reactions has emerged as a promising approach for synthesizing this compound with high purity. Such methods not only enhance the efficiency of production but also reduce environmental impact by minimizing waste generation.

From an environmental standpoint, understanding the degradation pathways of 1-bromo-2,2-dimethylhept-3-ene is crucial for assessing its ecological impact. Studies indicate that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation into less harmful byproducts. However, further research is required to fully characterize its environmental fate and develop strategies for safe disposal.

In conclusion, 1-bromo-2,2-dimethylhept-3-ene (CAS No. 2229643-60-) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis and polymer chemistry. As research continues to uncover new possibilities for this compound, it is poised to play an even greater role in advancing technological innovations while maintaining sustainability.